Cas no 690987-83-8 (N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide)

• Product Name: N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide
• CAS No: 690987-83-8
• MF: C₁₅H₁₃F₃N₂O₄S
• MW: 374.334933042526
• CID: 4716083
• Update Time: 2025-11-01

N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(((4-(TRIFLUOROMETHOXY)PHENYL)AMINO)SULFONYL)PHENYL)ETHANAMIDE
• N-(4-{[4-(trifluoromethoxy)phenyl]sulfamoyl}phenyl)acetamide
• N-[4-[[4-(trifluoromethoxy)phenyl]sulfamoyl]phenyl]acetamide
• STK266339
• ZB016044
• 4'-[4-(Trifluoromethoxy)phenylsulfamoyl]acetanilide
• Z45670296
• N-(4-(N-(4-(trifluoromethoxy)phenyl)sulfamoyl)phenyl)acetamide
• N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide

• Inchi： 1S/C15H13F3N2O4S/c1-10(21)19-11-4-8-14(9-5-11)25(22,23)20-12-2-6-13(7-3-12)24-15(16,17)18/h2-9,20H,1H3,(H,19,21)
• InChI Key： SCGJUTYJPKUSAG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 546
• XLogP3: 2.6
• Topological Polar Surface Area: 92.9

Additional information on N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide

Introduction to N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide and Its Significance in Modern Chemical Biology

N-(4-(((4-(Trifluoromethoxy)phenyl)(amino)sulfonyl)phenyl)ethanamide

The compound with the CAS number 690987-83-8 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. This amide derivative, characterized by its intricate structural framework, has garnered significant attention due to its potential biological activities and its role in ongoing research efforts.

The molecular structure of N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide is a testament to the ingenuity of synthetic chemists. The presence of multiple functional groups, including a trifluoromethoxy substituent and an amino-sulfonyl moiety, contributes to its unique chemical properties. These features not only make it a subject of interest for medicinal chemists but also open up avenues for exploring its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in drug design. The sulfonyl group, on the other hand, is often associated with potent pharmacological activities, including anti-inflammatory and anticancer effects.

The significance of N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide lies in its potential as a lead compound for further drug development. Researchers are increasingly leveraging computational methods and high-throughput screening to identify molecules with promising biological profiles. This compound has been subjected to various computational studies to predict its binding interactions with potential target proteins. Such studies have provided valuable insights into its mechanism of action and have guided the design of more refined derivatives.

One of the most intriguing aspects of this molecule is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that amide derivatives similar to N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide may interact with neurotransmitter receptors, thereby modulating neural activity. These findings are particularly exciting given the growing burden of neurological conditions worldwide. Further research is needed to fully elucidate these interactions and to assess the therapeutic potential of this compound.

The synthesis of N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct key intermediates. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

In addition to its synthetic challenges, the compound's stability under various conditions is another area of interest. Researchers are exploring different solvents and storage conditions to maintain its integrity during experimental procedures. This is crucial for ensuring reliable results in biological assays and for facilitating further development efforts.

The role of computational chemistry in studying N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide cannot be overstated. Molecular modeling techniques have been instrumental in understanding its binding modes with biological targets and in predicting its pharmacokinetic properties. These computational tools have also been used to design analogs with improved characteristics, such as enhanced solubility or reduced toxicity.

The potential applications of this compound extend beyond neurological disorders. It has shown promise in preliminary studies related to inflammation and cancer biology. The ability of the trifluoromethoxy group to modulate enzyme activity has led researchers to explore its potential as an anti-inflammatory agent. Similarly, the sulfonyl moiety has been implicated in inhibiting the growth of cancer cells by interfering with key signaling pathways.

As our understanding of molecular interactions continues to evolve, so does our ability to harness these insights for therapeutic purposes. N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide exemplifies how a well-designed molecule can lead to groundbreaking discoveries. Its unique structural features and promising biological activities make it a valuable asset in the quest for new treatments.

In conclusion, N-(4-(((4-(Trifluoromethoxy)phenyl)(amino)sulfonyl)phenyl)ethanamide, with CAS number 690987-83-8, represents a significant advancement in chemical biology research. Its complex structure, multifaceted functional groups, and potential applications in various therapeutic areas position it as a promising candidate for further exploration. Continued research efforts will undoubtedly uncover more about its capabilities and may lead to novel pharmaceutical breakthroughs.